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Compound of Interest

Compound Name: KRAS G12C inhibitor 19

Cat. No.: B15124919 Get Quote

This document provides essential safety and logistical information for the proper disposal of

KRAS G12C inhibitor 19, also identified as LY3537982. The following procedural guidance is

intended for researchers, scientists, and drug development professionals to ensure safe

handling and compliance with environmental regulations.

Immediate Safety and Hazard Information
KRAS G12C inhibitor 19 is a potent compound that requires careful handling. Based on its

Safety Data Sheet (SDS), the primary hazards are:

Harmful if swallowed: Acute oral toxicity.[1]

Environmental Hazard: Very toxic to aquatic life with long-lasting effects.[1]

Personnel handling this compound must wear appropriate Personal Protective Equipment

(PPE), including lab coats, safety glasses, and gloves. All handling should be performed in a

designated area, such as a chemical fume hood, to avoid inhalation and contact with skin and

eyes.[1]

Hazard and Disposal Summary
For quick reference, the key quantitative data and classifications for KRAS G12C inhibitor 19
are summarized below.
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Identifier Information Reference

Chemical Name
LY3537982 (KRAS G12C

inhibitor 19)
[1]

CAS Number 2649788-46-3 [1]

Hazard Statements

H302: Harmful if swallowed.

H410: Very toxic to aquatic life

with long lasting effects.

[1]

Primary Disposal Method

Dispose of contents/container

to an approved waste disposal

plant.

[1]

Environmental Precaution
Avoid release to the

environment. Collect spillage.
[1]

Incompatible Materials
Strong acids/alkalis, strong

oxidizing/reducing agents.
[1]

Experimental Protocols: Disposal Procedures
The proper disposal of KRAS G12C inhibitor 19 and associated waste must be conducted in a

manner that ensures the safety of laboratory personnel and prevents environmental

contamination. The following step-by-step methodologies apply to different forms of waste

generated during research activities.

Protocol 1: Disposal of Unused or Expired Solid
Compound
This protocol outlines the procedure for disposing of the pure, solid form of KRAS G12C
inhibitor 19.

Do Not Dispose in Regular Trash or Down the Drain: This compound is classified as

hazardous and must not enter municipal waste streams or sewer systems.[1][2][3]

Containerization: Keep the inhibitor in its original, clearly labeled container if possible. If

transferring to a new container, ensure it is appropriate for hazardous waste, properly
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sealed, and clearly labeled with the chemical name, CAS number, and hazard symbols.[4][5]

Labeling: Affix a hazardous waste tag to the container. The label must include the chemical

name ("KRAS G12C inhibitor 19 / LY3537982"), the quantity of waste, and the date of

accumulation.[5]

Segregation: Store the waste container in a designated Satellite Accumulation Area (SAA)

for hazardous chemical waste.[4][6] Ensure it is segregated from incompatible materials

such as strong acids, bases, and oxidizing agents.[1][6]

Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS) office

to schedule a pickup of the hazardous waste. The EHS office is responsible for transporting

the waste to a licensed and approved waste disposal facility.[4]

Protocol 2: Disposal of Contaminated Labware and PPE
This protocol covers the disposal of items such as pipette tips, centrifuge tubes, gloves, and

bench paper that are contaminated with KRAS G12C inhibitor 19.

Segregation of Waste: All solid waste contaminated with the inhibitor should be considered

hazardous.

Sharps Disposal: Chemically contaminated sharps (e.g., needles, broken glass) must be

placed in a designated, puncture-resistant sharps container that is specifically labeled for

chemically contaminated sharps.[7]

Solid Waste Container: Non-sharp solid waste (e.g., gloves, pipette tips, paper towels)

should be collected in a dedicated, leak-proof container lined with a heavy-duty plastic bag.

[8]

Labeling: The container must be clearly labeled as "Hazardous Chemical Waste" and specify

the contaminant ("KRAS G12C inhibitor 19 contaminated debris").

Closure and Storage: Once full, securely seal the bag and the outer container. Store in the

designated Satellite Accumulation Area.

Arrange for Pickup: Contact your institution's EHS office for disposal, following the same

procedure as for the solid compound.
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Protocol 3: Disposal of Solutions Containing KRAS
G12C Inhibitor 19
This protocol details the procedure for disposing of liquid waste, such as stock solutions or

media from cell culture experiments.

Prohibition of Drain Disposal: Due to its high aquatic toxicity, solutions containing this

inhibitor must never be poured down the drain.[1][9] This practice is prohibited by EPA

regulations for hazardous pharmaceutical waste.[2]

Waste Collection: Collect all aqueous and solvent-based solutions containing the inhibitor in

a dedicated, leak-proof, and chemically resistant waste container (e.g., a high-density

polyethylene carboy).

Labeling: The liquid waste container must be clearly labeled with "Hazardous Chemical

Waste," the full chemical name of the inhibitor, the solvent(s) used (e.g., DMSO, ethanol),

and the approximate concentration of the inhibitor.

Segregation: Do not mix this waste with other chemical waste streams unless confirmed to

be compatible. Store away from acids, bases, and oxidizers.[6]

Storage and Pickup: Keep the container sealed when not in use and store it in the

designated Satellite Accumulation Area. Arrange for pickup by your institution's EHS office.

Mandatory Visualizations
Disposal Workflow for KRAS G12C Inhibitor 19 Waste
The following diagram illustrates the decision-making process and workflow for the proper

segregation and disposal of waste generated from working with KRAS G12C inhibitor 19.
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Disposal Workflow for KRAS G12C Inhibitor 19 Waste
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Caption: Decision tree for the safe disposal of KRAS G12C inhibitor 19 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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